Cas no 588681-47-4 (7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid)

• Product Name: 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid
• CAS No: 588681-47-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD03421958
• CID: 3111451
• PubChem ID: 4513060
• Update Time: 2025-05-20

7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,8-Dimethyl-2-(pyridin-3-yl)quinoline-4-carboxylic acid
• NCGC00307232-01
• MFCD03421958
• DTXSID901204678
• H21115
• STK436337
• 7,8-Dimethyl-2-(3-pyridinyl)-4-quinolinecarboxylic acid
• Oprea1_520235
• VS-05645
• 7,8-dimethyl-2-(pyridin-3-yl)quinoline-4-carboxylicacid
• BBL016871
• 7,8-dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid
• ALBB-000755
• AKOS003331601
• AB01304638-01
• 588681-47-4
• 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid

• MDL： MFCD03421958
• Inchi： 1S/C17H14N2O2/c1-10-5-6-13-14(17(20)21)8-15(19-16(13)11(10)2)12-4-3-7-18-9-12/h3-9H,1-2H3,(H,20,21)
• InChI Key： OHXJKSZEPRAOTD-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=NC=CC=2)N=C2C(C)=C(C)C=CC2=1)=O

Computed Properties

• Exact Mass: 278.105527694Da
• Monoisotopic Mass: 278.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.1Ų

Additional information on 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid

Introduction to 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid (CAS No. 588681-47-4)

7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid (CAS No. 588681-47-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of quinoline derivatives, which are known for their diverse pharmacological effects, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The molecular structure of 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid is characterized by a quinoline core with two methyl groups at the 7 and 8 positions and a pyridine ring attached at the 2-position. The carboxylic acid group at the 4-position adds to its chemical versatility and reactivity. This specific arrangement of functional groups contributes to its unique biological profile and makes it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is believed to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

In addition to its therapeutic potential, 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid has been explored for its use as a chemical probe in drug discovery. Its ability to selectively bind to specific protein targets makes it a valuable tool for understanding complex biological processes and identifying novel drug targets. For instance, researchers at the University of California have used this compound to investigate the role of certain kinases in cellular signaling pathways, providing insights that could lead to the development of more targeted therapies.

The synthesis of 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid typically involves multi-step reactions starting from readily available precursors. One common approach is to use a Pd-catalyzed coupling reaction between a substituted quinoline and a pyridine derivative, followed by carboxylation to introduce the carboxylic acid group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and regulatory considerations, 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and conduct thorough risk assessments before use. Additionally, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

The future outlook for 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid is promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, and preliminary results have been encouraging. As more data becomes available, it is likely that this compound will find broader applications in both research and clinical settings.

In conclusion, 7,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid (CAS No. 588681-47-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable compound for both academic research and pharmaceutical development. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to our understanding of complex biological processes and lead to the discovery of new treatments for various diseases.